Cas no 136-85-6 (5-Methylbenzotriazole)

• Product Name: 5-Methylbenzotriazole
• CAS No: 136-85-6
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD00005702
• CID: 36370
• PubChem ID: 87572334
• Update Time: 2026-04-16

5-Methylbenzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-benzo[d][1,2,3]triazole
• 5-Methylbenzotriazole, Pract.
• 5-Methylbenzotriazole
• TOLYTRIAZOLE
• 1H-Benzotriazole,5-methyl-
• 5-Methyl-1H-1,2,3-benzotriazole
• 5-Methyl-1H-benzo-1,2,3-triazole
• 5-methyl-1h-benzotriazol
• m-Tolylazoimide
• Retrocure G
• Vulkalent TM
• COBRATEC(R) TT 100
• METHYL-1H-BENZOTRIAZOLE
• METHYL BENZOTRIAZOLE
• 1-H-METHYLBENZOTRIAZOLE
• TOLYLTRIAZOLE
• 1H-Benzotriazole,4(5)-methyl-
• 1H-Benzotriazole,4(or5)-methyl-
• TTA
• 5-Methyl-1H-benzotriazole
• 5-Methyl-1H-benzotriazole Solution
• 6-METHYL-1H-BENZOTRIAZOLE
• 5MBT
• 5-methyl-1,2,3-benzotriazole
• 5-methyl-1-H-benzotriazole
• 6-methylbenzotriazole
• 6-Tolyltriazole
• Azimidotoluene
• m-Aziminotoluene
• 5-MBTA
• 1H-Benzotriazole,5-methyl- (8CI,9CI)
• Benzotriazole, 5-methyl- (6CI,7CI)
• 5-Tolyltriazole
• 6-Methyl-1,2,3-benzotriazole
• NSC 122012
• Tolutriazole
• TIMTEC-BB SBB007732
• 1H-BENZOTRIAZOLE, 5-METHYL-
• t56 bmnnj g1
• 1H-Benzotriazole, 6-methyl-
• 5-methyl-2H-benzotriazole
• O9DI72TU6U
• LRUDIIUSNGCQKF-UHFFFAOYSA-N
• CHEMBL2148100
• EINECS 205-265-8
• 5-Methyl-1H-benzo[d][1,2,3]triazole(Chunks or pellets)
• BENZOTRIAZOLE, 5-METHYL-
• 5-Methyl-1H-1,2,3-benzotriazole #
• 5-Me-BTR
• AKOS003234056
• 5-Methyl-1,3-benzotriazole
• 5-Methyl-1H-benzotriazole, Pract.
• BRN 0116658
• 5-Me-BT
• UNII-O9DI72TU6U
• CCRIS 6780
• 5-Methyl-1H-benzotriazole, analytical standard
• W-109487
• M0249
• Q17493530
• 5MeBT
• 6(or7)-Methyl-1H-benzo[d][1,2,3]triazole
• Tox21_303925
• BB 0243855
• SY036766
• FT-0620587
• NCGC00356952-01
• AKOS005061650
• AS-12986
• 5-Methyl-1H-benzotriazole, 98%
• CAS-136-85-6
• NSC-122012
• CS-0127964
• 136-85-6
• 5-METHYL-1H-BENZO(D)(1,2,3)TRIAZOLE
• H11245
• NS00008943
• NSC122012
• MFCD00005702
• 5Me-BT
• 5-Methyl-Benzotriazole
• DTXCID9018743
• 4-26-00-00144 (Beilstein Handbook Reference)
• SCHEMBL103309
• Retrocure G (Salt/Mix)
• CHEBI:83455
• AC-16224
• METHYL-1H-BENZOTRIAZOLE. 5-
• 6-Methyl-1,3-benzotriazole
• VERZONE VT 120M
• Vulkalent TM (Salt/Mix)
• WLN: T56 BMNNJ G1
• DTXSID1038743
• 5-METHYL-3H-1,2,3-BENZOTRIAZOLE
• HY-W086988
• 205-265-8

• MDL： MFCD00005702
• Inchi： 1S/C7H7N3/c1-5-2-3-6-7(4-5)9-10-8-6/h2-4H,1H3,(H,8,9,10)
• InChI Key： LRUDIIUSNGCQKF-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C)C=CC2=NN1
• BRN： 0116658

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Light brown powder.
• Density: 1.1873 (rough estimate)
• Melting Point: 80-82 °C (lit.)
• Boiling Point: 210-212 °C/12 mmHg(lit.)
• Flash Point: 210-212°C/12mm
• Refractive Index: 1.5341 (estimate)
• Water Partition Coefficient: 6.0G/L(25ºC)
• PSA: 41.57000
• LogP: 1.26630
• Sensitiveness: Sensitive to heat
• λmax: 276(H2O)(lit.)
• Solubility: It is easily soluble in methanol, acetone, cyclohexane, ether, etc., but poorly soluble in water and petroleum solvents. The aqueous solution is weakly acidic with a pH value of 5.5-6.5. It is stable to acids and bases, and can form stable metal salts with alkali metal ions.

5-Methylbenzotriazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S38
• RTECS：DM1400000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R22; R37
• Safety Term：S26-S36-S38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 5-Methylbenzotriazole

Introduction to 5-Methylbenzotriazole and Its Applications

5-Methylbenzotriazole (CAS No. 136-85-6) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceuticals, agrochemicals, and material science due to its versatile chemical properties. This compound, characterized by a benzene ring fused with a triazole ring and a methyl substituent, exhibits unique reactivity that makes it a valuable intermediate in synthetic chemistry. The CAS number 136-85-6 serves as a unique identifier, ensuring precise classification and communication within the scientific community.

The molecular structure of 5-Methylbenzotriazole consists of a benzene ring substituted with a methyl group at the 5-position and a triazole ring attached at the 1-position. This configuration imparts distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. The compound’s stability under different conditions and its ability to participate in nucleophilic substitution reactions have made it indispensable in the synthesis of more complex molecules.

In recent years, 5-Methylbenzotriazole has been extensively studied for its potential applications in drug development. Researchers have explored its role as a ligand in coordination chemistry, where it can form stable complexes with transition metals. These metal complexes have shown promise in catalyzing various organic reactions, including cross-coupling reactions that are pivotal in pharmaceutical synthesis. The compound’s ability to act as a chelating agent has also been utilized in the development of new anticancer agents, where metal-based drugs are increasingly recognized for their efficacy.

Moreover, 5-Methylbenzotriazole has found applications in the agrochemical industry. Its derivatives have been investigated for their herbicidal and fungicidal properties. The compound’s interaction with biological targets in plants has been studied to understand its mode of action, which could lead to the development of more effective and environmentally friendly crop protection agents. The growing demand for sustainable agriculture has driven research into natural-derived compounds like 5-Methylbenzotriazole, which can offer alternative solutions to conventional agrochemicals.

From a material science perspective, 5-Methylbenzotriazole has been employed in the synthesis of advanced materials. Its incorporation into polymers and coatings enhances thermal stability and corrosion resistance, making it valuable in industrial applications. The compound’s ability to form coordination complexes with metal ions also opens up possibilities for creating smart materials that can respond to environmental stimuli, such as changes in pH or temperature.

The latest research on 5-Methylbenzotriazole has focused on its potential role in green chemistry initiatives. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. Catalytic processes using 5-Methylbenzotriazole as an intermediate have been optimized to achieve higher yields and selectivity, aligning with the principles of sustainable chemistry. These advancements not only improve the efficiency of chemical synthesis but also contribute to reducing the environmental footprint of industrial processes.

In conclusion, 5-Methylbenzotriazole (CAS No. 136-85-6) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical properties make it a valuable tool in pharmaceutical research, agrochemical development, and material science innovation. As research continues to uncover new uses for this compound, its significance is likely to grow further, driving advancements that benefit both industry and society.